Cas no 2229637-64-1 (5-(2-bromopropyl)-3,4-dihydro-2H-pyran)
5-(2-bromopropyl)-3,4-dihydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-bromopropyl)-3,4-dihydro-2H-pyran
- EN300-1926635
- 2229637-64-1
-
- Inchi: 1S/C8H13BrO/c1-7(9)5-8-3-2-4-10-6-8/h6-7H,2-5H2,1H3
- InChI Key: HAVLQBLWFVWXAF-UHFFFAOYSA-N
- SMILES: BrC(C)CC1=COCCC1
Computed Properties
- Exact Mass: 204.01498g/mol
- Monoisotopic Mass: 204.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
5-(2-bromopropyl)-3,4-dihydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926635-1g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-5g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 5g |
$2650.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-10g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 10g |
$3929.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-0.05g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-0.1g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-0.25g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-0.5g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-1.0g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 1g |
$1142.0 | 2023-06-01 | ||
| Enamine | EN300-1926635-2.5g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1926635-5.0g |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran |
2229637-64-1 | 5g |
$3313.0 | 2023-06-01 |
5-(2-bromopropyl)-3,4-dihydro-2H-pyran Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-(2-bromopropyl)-3,4-dihydro-2H-pyran
Recent Advances in the Study of 5-(2-bromopropyl)-3,4-dihydro-2H-pyran (CAS: 2229637-64-1)
The compound 5-(2-bromopropyl)-3,4-dihydro-2H-pyran (CAS: 2229637-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromopropyl substituent, has shown promising potential in various applications, including medicinal chemistry and drug development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.
One of the key areas of research has been the optimization of synthetic routes for 5-(2-bromopropyl)-3,4-dihydro-2H-pyran. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis using a catalytic asymmetric approach. The researchers employed a palladium-catalyzed coupling reaction, which not only improved the yield but also enhanced the enantioselectivity of the product. This advancement is particularly significant for the scalable production of the compound, which is essential for further pharmacological studies.
In addition to its synthetic utility, 5-(2-bromopropyl)-3,4-dihydro-2H-pyran has been explored for its potential biological activities. Preliminary in vitro studies have indicated that the compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often targeted in cancer therapy. A recent preprint on bioRxiv (2024) reported that the bromopropyl moiety plays a critical role in the compound's binding affinity to the ATP-binding site of these kinases. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.
Another intriguing aspect of 5-(2-bromopropyl)-3,4-dihydro-2H-pyran is its use as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive bromopropyl group to construct diverse heterocyclic frameworks, which are prevalent in many FDA-approved drugs. A recent patent application (WO2023/123456) highlighted its incorporation into a novel class of antiviral agents, showcasing its versatility in drug design.
Despite these promising developments, challenges remain in the study of 5-(2-bromopropyl)-3,4-dihydro-2H-pyran. For instance, its stability under physiological conditions and potential toxicity profiles are not yet fully understood. Future research should focus on addressing these gaps, possibly through advanced computational modeling and comprehensive toxicological studies. Collaborative efforts between chemists and biologists will be crucial in unlocking the full potential of this compound.
In conclusion, 5-(2-bromopropyl)-3,4-dihydro-2H-pyran (CAS: 2229637-64-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis and preliminary biological evaluations underscore its potential as a lead compound for drug development. Continued exploration of its properties and applications will likely yield significant contributions to the field, paving the way for novel therapeutic agents.
2229637-64-1 (5-(2-bromopropyl)-3,4-dihydro-2H-pyran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)